Cas no 2636814-66-7 (1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester)

• Product Name: 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester
• CAS No: 2636814-66-7
• MF: C₁₂H₁₁ClN₂O₃
• MW: 266.680341959
• CID: 5687574
• Update Time: 2026-03-11

1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester
• Ethyl 4-Chloro-7-methoxy-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C12H11ClN2O3/c1-3-18-12(16)8-6-14-11-7(10(8)13)4-5-9(15-11)17-2/h4-6H,3H2,1-2H3
• InChI Key： PZQLPTNPRQSRGP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(OC)N=2)C(Cl)=C(C(OCC)=O)C=1

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 356.2±37.0 °C(Predicted)
• pka: 2.39±0.30(Predicted)

Additional information on 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester

Introduction to 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester (CAS No. 2636814-66-7) and Its Emerging Applications in Chemical Biology

1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester, identified by the CAS number 2636814-66-7, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities and utility in drug discovery. The presence of functional groups such as the ester at the 3-position, a chloro substituent at the 4-position, and a methoxy group at the 7-position endows this molecule with unique chemical and biological properties that make it a promising candidate for further exploration.

The naphthyridine scaffold is a privileged structure in medicinal chemistry, often exhibiting antimicrobial, anticancer, and anti-inflammatory properties. The specific arrangement of substituents in 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester influences its interactions with biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel derivatives with enhanced potency and selectivity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The chloro and methoxy substituents in 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester are strategically positioned to interact with key residues in the ATP-binding pocket of kinases, thereby modulating their activity. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on several kinases, including EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2), which are known drivers of tumor growth and progression.

Furthermore, the ester functionality at the 3-position provides a handle for further chemical modifications, allowing researchers to explore new analogs with tailored biological profiles. For instance, hydrolysis of the ester group could yield a carboxylic acid derivative that might exhibit different pharmacokinetic properties or target interactions. This flexibility underscores the versatility of 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester as a starting point for drug development.

The compound's relevance extends beyond oncology. Emerging research suggests that naphthyridine derivatives may have applications in treating inflammatory diseases and infectious disorders. For example, certain naphthyridines have demonstrated anti-inflammatory effects by inhibiting pathways such as NF-κB (nuclear factor kappa B), a transcription factor involved in inflammation. Additionally, the structural features of this class of compounds make them suitable candidates for developing novel antibiotics to combat resistant bacterial strains.

In terms of synthetic chemistry, 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester can be synthesized through multi-step organic transformations involving cyclization reactions and functional group interconversions. The synthesis typically begins with readily available precursors such as pyridine derivatives and proceeds through established methodologies for constructing heterocyclic frameworks. Advances in green chemistry principles have also enabled more sustainable approaches to producing this compound, reducing waste and improving yields.

The pharmacological evaluation of 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester has been complemented by computational modeling techniques. Molecular docking studies have helped elucidate its binding mode to biological targets such as kinases and transcription factors. These insights have guided the design of more potent analogs by optimizing key interactions within the binding pocket. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of this molecule, which can inform rational drug design strategies.

Preclinical studies have provided initial evidence of the therapeutic potential of 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester in animal models. In vitro assays have demonstrated its ability to inhibit tumor cell proliferation and induce apoptosis in cancer cell lines. Furthermore, pharmacokinetic studies indicate that this compound exhibits reasonable bioavailability and metabolic stability upon oral administration. These findings support its further development as an antitumor agent.

The future direction of research on 1,8-Naphthyridine-3-carboxylic acid, 4-chloro-7-methoxy-, ethyl ester involves expanding its therapeutic applications through structural optimization and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate preclinical successes into viable therapeutics for patients. Additionally, exploring new synthetic routes could enhance scalability and cost-effectiveness for large-scale production.

In conclusion,1,8-Naphthyridine-3-carboxylic acid, 4-chloro, 7-methoxy, ethyl ester (CAS No. 2636814-66-7) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in advancing medical science.